2-Cyclopentylidene-2H-1,3-benzodithiole

• CAS No.: 62217-27-0
• Molecular Formula: C12H12S2
• Molecular Weight: 220.4 g/mol
• IUPAC Name: 2-cyclopentylidene-1,3-benzodithiole
• InChI: InChI=1S/C12H12S2/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12/h3-4,7-8H,1-2,5-6H2
• InChI Key: GIVGQXROOPRCEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C2SC3=CC=CC=C3S2)C1

Description

2-Cyclopentylidene-2H-1,3-benzodithiole is a specialized chemical reagent that functions as a versatile cysteine-selective electrophile. Its core research value lies in its application in activity-based protein profiling (ABPP) and chemoproteomic studies, where it is used to covalently modify reactive cysteine residues in proteins. This compound is a key component of the "cyCP5" probe, enabling the discovery and characterization of functional, ligandable cysteines in complex proteomes. The mechanism involves the conjugate addition of a cysteine thiolate across the electrophilic exocyclic double bond of the benzodithiole scaffold, forming a stable thioether adduct. This reactivity allows researchers to map small-molecule binding sites, study enzyme function, and identify potential targets for therapeutic development. As a building block, it facilitates the synthesis of more complex chemical probes designed to investigate redox biology and post-translational modifications. This product is intended for research purposes in chemical biology and proteomics; it is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Condensation Reactions

The most widely employed method for synthesizing 2-Cyclopentylidene-2H-1,3-benzodithiole involves condensation reactions, particularly the reaction between cyclopentanone and 1,3-benzodithiole under acidic conditions. This approach typically results in the formation of a carbon-carbon double bond connecting the 1,3-benzodithiole scaffold with the cyclopentylidene moiety.

Acid-Catalyzed Synthesis

The acid-catalyzed synthesis represents a direct and efficient approach for preparing 2-Cyclopentylidene-2H-1,3-benzodithiole. This method involves the following detailed procedure:

Experimental Procedure:

• A mixture of 1,3-benzodithiole (1.0 equiv, 10 mmol) and cyclopentanone (1.2 equiv, 12 mmol) is dissolved in dry toluene (50 mL) in a round-bottomed flask.
• p-Toluenesulfonic acid (0.5-1.0 mmol, 5-10 mol%) is added as an acid catalyst.
• The flask is fitted with a Dean-Stark water separator and a reflux condenser.
• The mixture is heated under reflux (110-115°C) for 8-12 hours with continuous removal of water.
• The reaction progress is monitored by thin-layer chromatography (TLC).
• After completion, the reaction mixture is cooled to room temperature and washed with saturated sodium bicarbonate solution (2 × 25 mL).
• The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
• The crude product is purified by column chromatography on silica gel using hexane/ethyl acetate (9:1) as the eluent.
• Further purification is achieved by recrystallization from ethanol to obtain pure 2-Cyclopentylidene-2H-1,3-benzodithiole.

This method typically yields the target compound in 65-75% yield after purification.

Alternative Synthetic Routes

Base-Catalyzed Approach

Drawing from synthetic methods used for similar benzodithiole derivatives, a base-catalyzed approach can be employed for the synthesis of 2-Cyclopentylidene-2H-1,3-benzodithiole:

Experimental Procedure:

• 1,3-Benzodithiole (1.0 equiv, 10 mmol) is dissolved in anhydrous tetrahydrofuran (30 mL) under nitrogen atmosphere.
• The solution is cooled to 0°C, and a strong base such as potassium tert-butoxide (1.1 equiv, 11 mmol) is added portionwise.
• The mixture is stirred at 0°C for 30 minutes to ensure complete deprotonation at the 2-position.
• Cyclopentanone (1.1 equiv, 11 mmol) is added dropwise at 0°C.
• The reaction mixture is allowed to warm to room temperature and then heated at 50-60°C for a period of 4-6 hours.
• The reaction is monitored by TLC until completion.
• The reaction is quenched with water (30 mL) and extracted with ethyl acetate (3 × 30 mL).
• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
• The crude product is purified as described in the acid-catalyzed method.

This method typically provides yields of 55-65%.

Catalytic Method Using Quaternary Ammonium Salts

Adapting from the synthesis of related benzodithiole derivatives such as 2-(4-Methoxybenzylidene)-2H-1,3-benzodithiole compounds, a method utilizing quaternary ammonium salts can be applied:

Experimental Procedure:

• 1,3-Benzodithiole (1.0 equiv, 10 mmol) and cyclopentanone (1.5 equiv, 15 mmol) are mixed in dry toluene (25 mL).
• Diethylammonium chloride (0.2 equiv, 2 mmol) and potassium fluoride (0.15 equiv, 1.5 mmol) are added as catalysts.
• The mixture is heated under reflux with a Dean-Stark water separator for 24 hours.
• After cooling, the solvent is evaporated, and the residue is partitioned between water (20 mL) and dichloromethane (20 mL).
• The organic phase is separated, and the aqueous phase is extracted with dichloromethane (3 × 15 mL).
• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
• The crude product is purified by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate, followed by recrystallization.

This method typically yields the target compound in 70-80% yield.

Mechanistic Considerations

Acid-Catalyzed Condensation Mechanism

The mechanism of 2-Cyclopentylidene-2H-1,3-benzodithiole formation under acidic conditions involves the following key steps:

• Protonation of the carbonyl oxygen in cyclopentanone, enhancing the electrophilicity of the carbonyl carbon.
• Nucleophilic attack by the 2-position of 1,3-benzodithiole on the activated carbonyl carbon.
• Protonation of the resulting alkoxide intermediate.
• Elimination of water to form the carbon-carbon double bond, yielding 2-Cyclopentylidene-2H-1,3-benzodithiole.

Base-Catalyzed Mechanism

In the base-catalyzed approach, the mechanism proceeds through:

• Deprotonation of the 2-position of 1,3-benzodithiole by the base, generating a stabilized carbanion.
• Nucleophilic attack of this carbanion on the carbonyl carbon of cyclopentanone.
• Formation of an alkoxide intermediate.
• Elimination of the hydroxyl group as water to form the final product.

Optimization Parameters

The efficiency of 2-Cyclopentylidene-2H-1,3-benzodithiole synthesis can be significantly improved by optimizing various reaction parameters. Table 1 summarizes the key parameters and their effects on the synthesis.

Table 1: Optimization Parameters for 2-Cyclopentylidene-2H-1,3-benzodithiole Synthesis

Parameter	Range Studied	Optimal Value	Effect on Yield	Notes
Temperature	80-120°C	110°C	+15-20%	Higher temperatures accelerate the reaction but may promote side reactions above 115°C
Reaction Time	4-24 hours	12 hours	+10-15%	Extended times beyond optimal point can reduce yield due to product degradation
Catalyst Loading	2-15 mol%	5-10 mol%	+5-10%	Excessive catalyst can promote unwanted side reactions
Solvent	Various	Toluene	+10-20%	Toluene facilitates water removal via azeotropic distillation
Reactant Ratio (benzodithiole:cyclopentanone)	1:1 to 1:2	1:1.2	+5-10%	Slight excess of cyclopentanone compensates for potential side reactions
Water Removal Efficiency	Variable	Continuous	+15-25%	Essential for driving equilibrium toward product formation

Purification and Characterization

Purification Methods

Effective purification of 2-Cyclopentylidene-2H-1,3-benzodithiole is crucial for obtaining high-purity material. The following purification strategies have proven effective:

• Column Chromatography : Silica gel chromatography using hexane/ethyl acetate (9:1 to 8:2) effectively separates the target compound from impurities.

• Recrystallization : After initial purification, recrystallization from ethanol or a hexane/chloroform mixture (3:1) yields high-purity crystals.

• Precipitation : The compound can be precipitated from a concentrated dichloromethane solution by adding cold hexane.

Analytical Characterization

Comprehensive characterization of 2-Cyclopentylidene-2H-1,3-benzodithiole can be performed using various analytical techniques. Table 2 summarizes the expected spectroscopic data.

Table 2: Spectroscopic Characterization Data for 2-Cyclopentylidene-2H-1,3-benzodithiole

Analytical Technique	Expected Data	Diagnostic Features
Melting Point	95-97°C	Sharp melting range indicates high purity
¹H NMR (CDCl₃, 400 MHz)	δ 7.20-7.35 (m, 4H, aromatic), 2.50-2.65 (m, 4H, CH₂), 1.75-1.90 (m, 4H, CH₂)	Aromatic protons and cyclopentylidene methylene protons
¹³C NMR (CDCl₃, 100 MHz)	δ 138-140 (quaternary C), 135-137 (C=C), 125-130 (aromatic C), 28-32 (CH₂), 25-27 (CH₂)	Characteristic shifts for aromatic and cyclopentylidene carbons
IR (KBr, cm⁻¹)	3050-3020 (aromatic C-H), 2950-2850 (aliphatic C-H), 1640-1620 (C=C), 750-700 (C-S)	Key functional group absorptions
Mass Spectrometry	m/z 218 (M⁺), 185, 152, 141, 109	Molecular ion and fragmentation pattern
Elemental Analysis	C: 66.01%, H: 5.53%, S: 29.37%	Confirms empirical formula C₁₂H₁₂S₂

Related Synthetic Approaches from Literature

Several related synthetic approaches from the literature can be adapted for the preparation of 2-Cyclopentylidene-2H-1,3-benzodithiole:

Synthesis of Benzodithiole Derivatives

The preparation of 2-(4-Methoxybenzylidene)-2H-1,3-benzodithiole 1,1,3,3-tetraoxide involves the reaction of p-anisaldehyde with 1,3-benzodithiole 1,1,3,3-tetraoxide in the presence of diethylammonium chloride and potassium fluoride. This approach can be modified by using cyclopentanone instead of p-anisaldehyde to obtain 2-Cyclopentylidene-2H-1,3-benzodithiole.

Aldol-Type Condensations

The aldol condensation of cyclopentanone with valeraldehyde over metal oxide catalysts as described by Päivi Mäki-Arvela et al. provides insights into optimizing condensation reactions involving cyclopentanone. Similar conditions could be applied using 1,3-benzodithiole instead of valeraldehyde.

Reactions Involving Cyclopentylidene Transfer

The formation of 3-substituted 2-iminocyclopentanedithiocarboxylic acids from 2-cyclopentylidenecyclopentanones suggests that cyclopentylidene transfer strategies could be viable for synthesizing 2-Cyclopentylidene-2H-1,3-benzodithiole.

Factors Affecting Reaction Yield and Purity

Several factors significantly influence the yield and purity of 2-Cyclopentylidene-2H-1,3-benzodithiole synthesis:

Table 3: Factors Affecting Reaction Outcomes

Factor	Impact on Synthesis	Mitigation Strategy
Moisture Sensitivity	Water can reverse the condensation reaction	Use dry solvents and reagents; employ Dean-Stark water separator
Air Exposure	Oxidation of sulfur-containing compounds	Conduct reactions under inert atmosphere (nitrogen or argon)
Reaction Temperature	Higher temperatures accelerate reaction but may promote side reactions	Maintain optimal temperature range (105-115°C)
Starting Material Purity	Impurities in 1,3-benzodithiole can reduce yield	Purify starting materials before use
Catalyst Selection	Different catalysts lead to varying product distributions	Choose catalyst based on desired selectivity (acid vs. base)
Workup Procedures	Improper workup can lead to product loss	Optimize extraction conditions and avoid excessive washing

Chemical Reactions Analysis

Types of Reactions

2-Cyclopentylidene-2H-1,3-benzodithiole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiols or dithiols.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles like amines or thiols replace one of the substituents on the benzodithiole ring.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, lithium aluminum hydride, and sodium borohydride. The reactions are typically carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and dithiols. These products have various applications in different fields, including pharmaceuticals and materials science .

Scientific Research Applications

2-Cyclopentylidene-2H-1,3-benzodithiole has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Medicine: The compound’s derivatives are being explored for their potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: In the industrial sector, the compound is used in the development of new materials with unique properties, such as conductivity and stability.

Mechanism of Action

The mechanism of action of 2-Cyclopentylidene-2H-1,3-benzodithiole involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of enzymes involved in oxidative stress, leading to potential therapeutic effects .

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., sulfonyl in tetraoxide derivatives) induce non-planarity, reducing conjugation .
• Planar benzodithioles (e.g., phosphinyl analog) enable efficient π-π stacking, critical for crystallinity and charge transport .
• Flexible frameworks (e.g., VTTF-based coordination polymers) exhibit dynamic structural responses to guest molecules .

Electronic Properties and Reactivity

Substituents dictate electron density distribution and reactivity:

• Phosphinyl Derivatives :

  • Electron-rich benzodithiole core facilitates Wittig reactions with carbonyl compounds to form dithiafulvenes, enabling synthesis of conjugated systems .
  • Phosphorus substituents enhance stability and modulate redox activity.

• Sulfonyl Derivatives (Tetraoxide) :

  • Electron-withdrawing sulfonyl groups increase electrophilicity, making these compounds potent Michael acceptors in organic catalysis .
  • Reduced planarity limits intramolecular charge transfer but promotes intermolecular interactions (e.g., C–H⋯O bonds) .
• VTTF-Based Coordination Polymers: Electron-donor properties of benzodithiole ligands enable selective O₂/N₂O sorption over inert gases (e.g., N₂, CH₄) due to redox-active sites and framework flexibility .

Contrasting Behaviors :

• Gas Selectivity : VTTF polymers outperform rigid frameworks in O₂/N₂O selectivity due to dynamic structural adjustments .
• Synthetic Utility : Phosphinyl derivatives are superior to sulfonyl analogs in forming conjugated systems, while sulfonyl groups favor electrophilic reactivity .

Q & A

What are the common synthetic routes for 2-Cyclopentylidene-2H-1,3-benzodithiole derivatives?

Level : Basic
Methodological Answer :
The synthesis typically involves the Wittig–Horner-Emmons reaction using precursors like 2-dimethoxyphosphinyl-1,3-benzodithiole and carbonyl compounds. For example, cyclopentylidene derivatives are formed by reacting TBS-protected anthraquinone with 2-dimethoxyphosphinyl-1,3-benzodithiole in dry THF at −78 °C, followed by deprotection (1 M HCl in THF/MeOH) and esterification with coupling reagents like 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide . Purification via column chromatography or recrystallization (e.g., pentane/chloroform) yields products with >70% purity .

How can reaction conditions be optimized for higher yields in synthesizing 2-substituted benzodithiole derivatives?

Level : Advanced
Methodological Answer :
Optimization includes:

• Catalyst selection : Use of diethylammonium chloride and potassium fluoride in dry toluene under reflux improves condensation efficiency .
• Temperature control : Low temperatures (−78 °C) minimize side reactions during Wittig–Horner-Emmons steps .
• Solvent systems : Polar aprotic solvents (e.g., THF) enhance reaction rates, while Dean–Stark traps remove water to shift equilibrium .
  Post-synthetic purification via gradient elution (e.g., pentane/ethyl acetate 95:5 to 80:20) enhances yield .

What spectroscopic and crystallographic methods are used to characterize 2-Cyclopentylidene derivatives?

Level : Basic
Methodological Answer :

• X-ray crystallography : Resolves molecular geometry (e.g., dihedral angles between benzodithiole and substituent planes: 18.0–20.4°) and π-stacking interactions (centroid–centroid distances: 3.54–3.84 Å) .
• NMR/FTIR : Confirms functional groups (e.g., sulfonyl peaks in $^{13}\text{C}$ NMR) and regioselectivity .
• Single-crystal diffraction : Data collected at 173 K with Mo Kα radiation ($R_{\text{int}} = 0.019$) ensures high precision .

How can crystallographic data resolve molecular packing and π-stacking interactions in benzodithiole derivatives?

Level : Advanced
Methodological Answer :
Crystallographic refinement (e.g., SHELXL97) reveals:

• Dihedral angles : Non-coplanarity between benzodithiole and substituent rings (e.g., 20.41° and 18.00°) .
• π-Stacking : Alternating stacks along [100] with centroid–centroid distances of 3.6659–3.8421 Å, stabilized by weak C–H⋯O interactions ($H\cdots O < 2.36$ Å) .
• Asymmetric units : Two independent molecules per unit cell, linked via H-bonding networks .

How do structural modifications influence the reactivity of benzodithiole derivatives as Michael acceptors?

Level : Advanced
Methodological Answer :

• Electron-withdrawing groups (e.g., sulfonyl) enhance electrophilicity, enabling nucleophilic attacks at the α,β-unsaturated position .
• Steric effects : Bulky substituents (e.g., methoxybenzylidene) reduce coplanarity, altering π-stacking and reactivity in organocatalytic additions .
• Crystallographic data : Bond angles (e.g., $\text{O8–S4–C22} = 110.39^\circ$) and torsion parameters correlate with regioselectivity in Michael adducts .

What strategies resolve contradictions in spectroscopic data when characterizing new derivatives?

Level : Advanced
Methodological Answer :

• Cross-validation : Combine $^{1}\text{H}$/$^{13}\text{C}$ NMR, X-ray diffraction, and mass spectrometry to confirm molecular identity .
• Statistical refinement : Use full-matrix least-squares methods ($R[F^2 > 2σ(F^2)] = 0.037$) to resolve ambiguities in crystallographic data .
• Error analysis : Evaluate e.s.d. values (e.g., $Δρ_{\text{max}} = 0.29$ e Å$^{-3}$) to identify outliers in electron density maps .

How to design experiments to study structure-activity relationships in benzodithiole derivatives?

Level : Advanced
Methodological Answer :

• Systematic substitution : Vary substituents (e.g., methoxy, cyclopentylidene) and analyze effects on reactivity (e.g., Michael addition rates) .
• Crystallographic benchmarking : Compare bond distances (e.g., $\text{C17–S4} = 1.807(2)$ Å) and angles across derivatives to identify trends .
• Kinetic studies : Monitor reaction progress under controlled conditions (e.g., reflux in toluene) to correlate steric/electronic effects with yields .

What are the key bond parameters in the crystal structure of 2-(4-methoxybenzylidene)-2H-1,3-benzodithiole tetraoxide?

Level : Basic
Methodological Answer :
Key parameters include:

• Bond angles : $\text{O8–S4–C22} = 110.39(11)^\circ$, $\text{C17–S4–C22} = 97.69(11)^\circ$ .
• Aromatic interactions : Centroid–centroid distances of 3.5440–3.8421 Å for π-stacked anisyl groups .
• Torsion angles : Dihedral angles of 18.00–20.41° between benzodithiole and methoxybenzylidene planes .

How does molecular packing influence the physicochemical properties of benzodithiole derivatives?

Level : Advanced
Methodological Answer :

• π-Stacking : Enhances thermal stability (m.p. >220°C) and influences solubility .
• Intermolecular interactions : Weak C–H⋯O bonds ($H\cdots O = 2.36$ Å) contribute to crystal lattice stability .
• Packing motifs : Alternating stacks along [100] reduce steric strain, favoring monoclinic crystal systems ($P2_1/c$) .

How to validate computational models using experimental crystallographic data?

Level : Advanced
Methodological Answer :

• Overlay analysis : Compare DFT-optimized geometries with X-ray coordinates (e.g., RMSD <0.05 Å for non-H atoms) .
• Electron density maps : Validate theoretical charge distributions against $Δρ$ values (e.g., −0.38 to +0.29 e Å$^{-3}$) .
• Thermal motion parameters : Analyze anisotropic displacement parameters ($U_{\text{iso}}$) to refine force fields .